(3R*,4S*)-4-cyclopropyl-1-{[2-methyl-5-(1H-pyrazol-1-yl)phenyl]sulfonyl}pyrrolidin-3-amine

• IUPAC Name: (3R,4S)-4-cyclopropyl-1-(2-methyl-5-pyrazol-1-ylphenyl)sulfonylpyrrolidin-3-amine
• InChI: InChI=1S/C17H22N4O2S/c1-12-3-6-14(21-8-2-7-19-21)9-17(12)24(22,23)20-10-15(13-4-5-13)16(18)11-20/h2-3,6-9,13,15-16H,4-5,10-11,18H2,1H3/t15-,16+/m1/s1
• InChI Key: IZRDVQLLBHUZBQ-CVEARBPZSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C=CC=N2)S(=O)(=O)N3CC(C(C3)N)C4CC4
• Isomeric SMILES: CC1=C(C=C(C=C1)N2C=CC=N2)S(=O)(=O)N3C[C@@H]([C@H](C3)N)C4CC4
• Molecular Formula: C17H22N4O2S
• Molecular Weight: 346.4 g/mol

Description

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyridine derivatives, closely related to the target compound, involves base-mediated [3 + 2]-cycloannulation strategies using (E)-β-iodovinyl sulfones under basic conditions. This process highlights a broad substrate scope with good functional group tolerance and compatibility, applicable in gram-scale reactions, suggesting a pathway for synthesizing the compound of interest (Reddy, Sharadha, & Kumari, 2022).

Molecular Structure Analysis

Detailed molecular structure and geometric conformations of molecules closely related to the target compound have been explored through Density Functional Theory (DFT) calculations. These studies provide insights into the electronic structure, dipole moment, frontier orbitals energy, and thermal parameters, which are crucial for understanding the molecular structure of the target compound (Shukla & Yadava, 2020).

Chemical Reactions and Properties

Research on pyrroles and pyrazines synthesis via Rh(II)-catalyzed reaction of 1,2,3-triazoles with isoxazoles provides experimental and DFT evidence for the 1,4-diazahexatriene intermediate. This indicates the versatile chemical reactivity and potential for diverse chemical transformations of the target compound (Rostovskii et al., 2017).

Physical Properties Analysis

The synthesis and characterizations of related compounds, employing techniques like X-ray diffraction (XRD), scanning electron microscopy (SEM), and transmission electron microscopy (TEM), provide insights into the physical properties such as crystal structure and stability. These methodologies can be applied to analyze the physical properties of the target compound (Zhang et al., 2016).

Chemical Properties Analysis

The study on the synthesis of pyrrolidines through catalytic reactions highlights the influence of catalysis on the chemical properties of related compounds. The diastereoselectivity and reaction conditions discussed in these studies provide a foundation for understanding the chemical properties of the target compound (Carson & Kerr, 2005).